BENGHE Foundational & Exploratory

Check Availability & Pricing

SURFONIC JL-80X: A Technical Safety and
Handling Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of SURFONIC JL-80X, a nonionic surfactant. The information is
compiled from various safety data sheets and technical resources to ensure a thorough
understanding for laboratory and development applications.

Core Physicochemical and Safety Data

The following tables summarize the key quantitative data for SURFONIC JL-80X, providing a
clear comparison of its properties.

Physical and Chemical Properties
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Property Value Test Method/Conditions
Clear and substantially free of
Appearance 25°C[1]
suspended matter
Cloud Point 57-62°C 1% aqueous solution[1][2]
Color, Pt-Co 100 max 25°C[1]
pH 6.5-75 1% solution[1]

Water Content

0.5 wt% max

[1]

Cleveland Open Cup (COC)[1]

Flash Point 190 °C (375 °F) 2]

Pour Point -5°C (23 °F) [1][2]

Density 1.0037 g/mL at 25°C (77°F)[1][2]
Weight 8.35 Ibs/US gal at 25°C (77°F)[1]

Viscosity, Kinematic

80 cSt

at 15.6°C (60°F)[1][3]

51 cSt

at 25°C (77°F)[1][2][3]

Hydroxyl Number

97 (theoretical)

[1]2]

HLB Value

13.1

[1]141(5]

Performance Properties

Property

Value

Test Method/Conditions

Draves Wetting Time

4.8 seconds

0.1% solution, 3.0g hook[2]

17.8 seconds

0.05% solution[1]

Foam Height, Ross-Miles

Initial: 75 mm

120°F, 0.1% solution[1][2]

After 5 minutes: 70 mm

120°F, 0.1% solution[1][2]

Surface Tension

29.2 dynes/cm

25°C, 0.1% solution[1][2][3]

Critical Micelle Concentration
(CMC)

51 ppm

In aqueous solution[3]
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icoloaical and Envi |

Organism Test Result
Bluegill sunfish LC50 2.3 ppm[1]
Water flea LC50 2.6 ppm[1]

SURFONIC JL-80X is noted as being completely biodegradable based on semi-continuous
activated sludge studies.[1] However, it is also described as moderately toxic to aquatic life,
with its environmental persistence and bioaccumulation being undetermined according to some
sources.[6]

Experimental Protocols

The following are brief descriptions of the standard test methods cited for determining the
properties of SURFONIC JL-80X. For detailed procedures, it is recommended to consult the
official publications from the respective standards organizations.

e ASTM D97 - Standard Test Method for Pour Point of Petroleum Products: This method
involves cooling a sample at a specified rate and examining it at intervals of 3°C for flow
characteristics. The pour point is the lowest temperature at which movement of the specimen
is observed.

o ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque
Liquids: This test measures the time for a volume of liquid to flow under gravity through a
calibrated glass capillary viscometer. The kinematic viscosity is calculated by multiplying the
measured flow time by the calibration constant of the viscometer.

o ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of
Liquids by Digital Density Meter: This method uses a digital density meter that measures the
change in frequency of a U-shaped tube when it is filled with the test liquid. The change in
frequency is proportional to the density of the liquid.

e Cleveland Open Cup (COC) Method for Flash Point: An open cup containing the sample is
heated at a constant rate. A small flame is passed over the surface of the liquid at specified
temperature intervals. The flash point is the lowest temperature at which the vapors above
the liquid ignite.
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o Draves Wetting Time: This test measures the time it takes for a weighted skein of cotton yarn
to sink in a solution of the surfactant. A shorter sinking time indicates better wetting
performance.

o Ross-Miles Foam Height: This method measures the initial height of foam generated by
pouring a solution of the surfactant from a specified height into a receiver, and the foam
height remaining after a specified time.

Handling and Safety Workflow

Proper handling and storage are crucial for maintaining the integrity of SURFONIC JL-80X and
ensuring a safe laboratory environment. The following diagram illustrates the recommended
workflow for handling and storage.

SURFONIC JL-80X Handling and Storage Workflow

Regulatory and Safety Information

SURFONIC JL-80X is not regulated under DOT/TDG classifications.[1] It has a WHMIS
classification of D2B.[1] All components are listed on the TSCA inventory.[7]

It is important to note that while SURFONIC JL-80X is considered a safer alternative to Triton
X-100, it does contain residual amounts of ethylene oxide and propylene oxide, which are
concerns for long-term exposure.[6][8] As with any chemical, it is crucial to read the full Material
Safety Data Sheet (MSDS) before use and to handle the product with appropriate precautions
in a well-ventilated area.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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